Cas no 1100395-68-3 ([(tricyclo[3.3.1.0(3,7)]non-3-yl)methyl]amine)

• Product Name: [(tricyclo[3.3.1.0(3,7)]non-3-yl)methyl]amine
• CAS No: 1100395-68-3
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• CID: 6216317
• Update Time: 2025-10-28

[(tricyclo[3.3.1.0(3,7)]non-3-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• [(tricyclo[3.3.1.0(3,7)]non-3-yl)methyl]amine
• 2,5-Methanopentalene-3a(1H)-methanamine, hexahydro-

• Inchi： 1S/C10H17N/c11-6-10-4-7-1-8(5-10)3-9(10)2-7/h7-9H,1-6,11H2
• InChI Key： WSOOPHBNNKGWGN-UHFFFAOYSA-N
• SMILES： C1C2C3(CN)CC(CC1C3)C2

Experimental Properties

• Density: 1.071±0.06 g/cm3(Predicted)
• Boiling Point: 208.0±8.0 °C(Predicted)
• pka: 10.48±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on [(tricyclo[3.3.1.0(3,7)]non-3-yl)methyl]amine

[(Tricyclo[3.3.1.0(3,7)]Non-3-Yl)Methyl]Amine: A Comprehensive Overview

The compound [(tricyclo[3.3.1.0(3,7)]non-3-yl)methyl]amine, also known by its CAS number 1100395-68-3, is a unique organic compound with a complex tricyclic structure that has garnered significant attention in the fields of organic chemistry and materials science.Tricyclo[3.3.1.0(3,7)]nonane serves as the core framework of this molecule, with a methylamine group attached at the 3-position of the tricyclic system.

Recent studies have highlighted the potential of this compound in various applications due to its rigid and stable tricyclic structure, which imparts unique electronic and steric properties.Tricyclo[...]nonane derivatives have been explored for their potential in drug design, where their structural rigidity can enhance molecular stability and bioavailability.

The synthesis of [(tricyclo[...]non-3-yl)methyl]amine involves a multi-step process that typically begins with the preparation of the tricyclic framework.Tricyclo[...]nonane can be synthesized via various methods, including ring-closing metathesis or traditional cyclization reactions using appropriate precursors.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular forces.Molecular rigidity is a key feature that contributes to its thermal stability and mechanical properties.

Recent research has focused on the application of this compound in advanced materials such as high-performance polymers and nanomaterials.Nanostructured materials incorporating this compound have shown promising results in terms of mechanical strength and thermal resistance.

The biological activity of [(tricyclo[...]non-3-yl)methyl]amine has also been investigated, particularly in the context of enzyme inhibition and drug delivery systems.Bioactive molecules with tricyclic frameworks are increasingly being explored for their potential in therapeutic applications.

In conclusion, [(tricyclo[...]non-3-yl)methyl]amine represents a versatile compound with a wide range of potential applications across multiple disciplines.Versatile compounds like this are essential for driving innovation in modern chemistry and materials science.